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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of lipid nanoparticles
(LNPs) utilizing the ionizable cationic lipid 113-N16B for potent mRNA delivery, particularly to
pulmonary endothelial cells. The following sections detail the optimized molar ratios of lipid
components, a step-by-step experimental protocol for LNP preparation, and key
characterization methods.

Optimal Molar Ratios for 113-N16B LNP Formulation

The efficacy of LNP-mediated mRNA delivery is highly dependent on the molar ratio of its
constituent lipids. Based on formulations developed for the N-series of lipidoids, which includes
113-N16B, an optimized molar ratio has been established to ensure efficient encapsulation,
stability, and targeted delivery.

Table 1: Optimized Molar Ratios for 113-N16B LNP Formulation
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Component Lipid Type Molar Ratio (%)

lonizable Cationic Lipid 113-N16B 50

o 1,2-dioleoyl-sn-glycero-3-
Helper Lipid ) 10
phosphocholine (DOPC)

Structural Lipid Cholesterol 38.5

1,2-dimyristoyl-rac-glycero-3-
PEGylated Lipid methoxypolyethylene glycol- 15
2000 (DMG-PEG2000)

This specific composition has been shown to be effective for in vivo applications, directing
MRNA delivery to the lungs.[1] The high percentage of the 113-N16B lipid is crucial for mMRNA
encapsulation and endosomal escape, while the other components contribute to the structural
integrity and stability of the nanoparticle.

Experimental Workflow for 113-N16B LNP
Formulation

The following diagram illustrates the general workflow for the preparation of 113-N16B LNPs
encapsulating mRNA.
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Fig 1. LNP Formulation Workflow

Detailed Experimental Protocol

This protocol outlines the preparation of 113-N16B LNPs using a microfluidic mixing device, a
method that allows for precise control over nanoparticle formation and results in a homogenous
population of LNPs.

Materials
e Lipids:

o 113-N16B (lonizable Cationic Lipid)
o 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) (Helper Lipid)

o Cholesterol (Structural Lipid)
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o 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000)
(PEGylated Lipid)

o« mMRNA: mRNA transcript of interest
» Solvents and Buffers:
o Ethanol (200 proof, molecular biology grade)
o Sodium Acetate Buffer (50 mM, pH 4.0)
o Phosphate-Buffered Saline (PBS), pH 7.4 (for dialysis)
e Equipment:
o Microfluidic mixing device (e.g., NanoAssemblr®)
o Syringes and tubing compatible with the microfluidic device
o Dialysis cassette (e.g., 10 kDa MWCO)
o Dynamic Light Scattering (DLS) instrument
o Fluorometer and RiboGreen assay kit

o Cryogenic Transmission Electron Microscope (cryo-TEM)

Stock Solution Preparation

e Lipid-Ethanol Stock Solution:

o Prepare individual stock solutions of 113-N16B, DOPC, cholesterol, and DMG-PEG2000
in 200-proof ethanol. The concentration of each stock solution should be determined
based on the desired final LNP concentration and the volume capacity of the microfluidic
system. A common starting concentration is 10-25 mM for the total lipid mixture.

o In a separate sterile tube, combine the individual lipid stock solutions to achieve the final
molar ratio of 50:10:38.5:1.5 (113-N16B:DOPC:Cholesterol:DMG-PEG2000).
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o Vortex the mixed lipid solution thoroughly to ensure homogeneity.

o« mRNA-Aqueous Buffer Stock Solution:

o Dilute the mRNA transcript in 50 mM sodium acetate buffer (pH 4.0) to the desired
concentration. The N/P ratio (molar ratio of nitrogen in the ionizable lipid to phosphate in
the mRNA) is a critical parameter to optimize, with a typical starting range of 3-6.

LNP Formulation using Microfluidics
e System Setup:

o Prime the microfluidic mixing device with ethanol and the aqueous buffer according to the

manufacturer's instructions.
e Mixing:

o Load the lipid-ethanol stock solution into one syringe and the mRNA-aqueous buffer stock

solution into another.

o Set the total flow rate (TFR) and the flow rate ratio (FRR) of the aqueous to organic phase.
A typical starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Ethanol).
These parameters are crucial for controlling particle size and may require optimization.

o Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly
of lipids and the encapsulation of mMRNA into LNPs.

Purification and Buffer Exchange

o Dialysis:

o Immediately after formulation, dialyze the LNP solution against sterile PBS (pH 7.4) using
a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and unencapsulated mRNA.

o Perform dialysis overnight at 4°C with at least two buffer changes.

LNP Characterization
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A thorough characterization of the formulated LNPs is essential to ensure quality and
consistency.

Table 2: Key Characterization Parameters for 113-N16B LNPs

Parameter Method Typical Expected Value
Particle Size (Hydrodynamic Dynamic Light Scattering
) 80 - 150 nm
Diameter) (DLS)
) ) Dynamic Light Scattering
Polydispersity Index (PDI) <0.2
(DLS)
) Dynamic Light Scattering
Zeta Potential Near-neutral at pH 7.4
(DLS)
MRNA Encapsulation )
o RiboGreen Assay > 90%
Efficiency
Cryogenic Transmission
Morphology Electron Microscopy (cryo- Spherical, electron-dense core

TEM)

Protocol for RiboGreen Assay (Encapsulation Efficiency):
o Prepare two sets of LNP samples.

o To one set, add a lysis buffer (e.g., 0.5% Triton X-100) to disrupt the LNPs and release the
encapsulated mRNA.

e Add the RiboGreen reagent to both sets of samples (lysed and intact).
» Measure the fluorescence intensity of both sets using a fluorometer.
o Calculate the encapsulation efficiency using the following formula:

o Encapsulation Efficiency (%) = (Fluorescence of lysed LNPs - Fluorescence of intact
LNPs) / Fluorescence of lysed LNPs * 100

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12388897/docs?utm_src=pdf-body#application-notes-and-protocols-for-optimal-113-n16b-lnp-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Signaling Pathway for LNP-mediated mRNA Delivery

The following diagram illustrates the proposed mechanism of cellular uptake and endosomal
escape of 113-N16B LNPs, leading to mRNA translation in the cytoplasm.
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Fig 2. LNP Cellular Uptake and mRNA Translation
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These application notes provide a foundational framework for the successful formulation and
characterization of 113-N16B LNPs for mRNA delivery. Researchers are encouraged to
optimize these protocols further based on their specific mMRNA cargo and experimental
objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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